Cas no 179912-42-6 (Mangiferin; 2'-O-(4-Hydroxybenzoyl))
179912-42-6 structure
Product Name:Mangiferin; 2'-O-(4-Hydroxybenzoyl)
CAS No:179912-42-6
MF:C26H22O13
MW:542.445088863373
CID:2724116
Update Time:2024-03-02
Mangiferin; 2'-O-(4-Hydroxybenzoyl) Chemical and Physical Properties
Names and Identifiers
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- Muraxanthone
- (-)-Muraxanthone
- Mangiferin; 2'-O-(4-Hydroxybenzoyl)
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- Inchi： 1S/C26H22O13/c27-8-17-21(33)23(35)25(39-26(36)9-1-3-10(28)4-2-9)24(38-17)18-14(31)7-16-19(22(18)34)20(32)11-5-12(29)13(30)6-15(11)37-16/h1-7,17,21,23-25,27-31,33-35H,8H2
- InChI Key： WVLYNCZFGCFUAG-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(O)C(OC(C2C=CC(O)=CC=2)=O)C(C2C(O)=C3C(OC4C(C3=O)=CC(O)=C(O)C=4)=CC=2O)O1
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 39
- XLogP3: -0.239999999999999
Mangiferin; 2'-O-(4-Hydroxybenzoyl) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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